Cas no 2172557-59-2 (2-cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid)

• Product Name: 2-cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid
• CAS No: 2172557-59-2
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 6110867
• PubChem ID: 165583024
• Update Time: 2025-05-20

2-cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid
• 2172557-59-2
• EN300-1615658

• Inchi： 1S/C14H20O3/c1-8(2)11-9(3)17-13(12(11)14(15)16)10-6-4-5-7-10/h8,10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： WVUIWTMZYRCKQW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)C)C(C(=O)O)=C1C1CCCC1

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid

2-Cyclopentyl-5-Methyl-4-(Propan-2-Yl)Furan-3-Carboxylic Acid: A Comprehensive Overview

2-Cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid, a compound with the CAS number No. 2172557-59-2, is an intriguing organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of furan derivatives, which are known for their unique electronic properties and versatile applications. The molecule's structure, characterized by a cyclopentyl group, a methyl substituent, and an isopropyl group attached to the furan ring, along with a carboxylic acid functional group, makes it a fascinating subject for both theoretical and experimental studies.

The synthesis of 2-cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct this molecule with high enantioselectivity, which is crucial for its potential applications in chiral drug development. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly streamlined the synthesis process, making it more efficient and scalable.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Furan derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that 2-cyclopentyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This finding has sparked interest in exploring its potential as a therapeutic agent for various oncological conditions.

In addition to its pharmacological applications, this compound has also shown promise in materials science. The furan ring's aromaticity and conjugation make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as a π-conjugated system in organic semiconductors, which could lead to the development of more efficient organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of bulky substituents like cyclopentyl and isopropyl groups enhances the molecule's stability and solubility, making it suitable for such applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-cyclopentyl-5-methyl-4-(propan-2-yllfuran-3-carboxylic acid. Quantum mechanical calculations have revealed that the carboxylic acid group plays a critical role in modulating the molecule's electronic properties. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its reactivity under various reaction conditions.

The compound's structural versatility also makes it an ideal candidate for further functionalization. By modifying the substituents on the furan ring or introducing additional functional groups, researchers can tailor its properties for specific applications. For instance, introducing electron-withdrawing groups could enhance its electron-deficient nature, making it more suitable for use in electron-deficient π-systems. Conversely, electron-donating groups could improve its electron-rich characteristics, expanding its utility in different chemical reactions.

From an environmental perspective, the synthesis and application of 2-cyclopentyl-5-methylfuran derivatives have been evaluated for their eco-friendliness. Green chemistry principles have been increasingly integrated into their production processes to minimize waste and reduce energy consumption. The use of biodegradable solvents and recyclable catalysts has significantly improved the sustainability profile of these compounds.

In conclusion, 2-cyclopentylfuran derivatives, particularly No. 2172557–59–2, represent a class of molecules with immense potential across multiple disciplines. Their unique structural features and diverse applications make them a focal point for ongoing research efforts. As our understanding of their properties continues to grow, so does their potential to contribute to advancements in medicine, materials science, and beyond.